Cas no 1806997-71-6 (6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1806997-71-6
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4809499
• Update Time: 2025-05-26

6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-5-4(6(9)10)1-3(2-11)12-7(5)13(14)15/h1,6H,2,11H2
• InChI Key： WIZFGCGSWQGZGU-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine

Comprehensive Overview of 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine (CAS No. 1806997-71-6)

6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine (CAS No. 1806997-71-6) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, a difluoromethyl group, and a nitro group, making it a versatile intermediate for synthetic applications. Its molecular structure, C7H6BrF2N3O2, offers opportunities for further derivatization, particularly in drug discovery and material science.

The growing interest in nitropyridine derivatives stems from their role in developing novel bioactive molecules. Researchers are increasingly exploring 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine for its potential in targeting enzyme inhibition and receptor modulation. Recent studies highlight its relevance in designing small-molecule inhibitors, a hot topic in oncology and infectious disease research. The compound’s difluoromethyl group, in particular, enhances metabolic stability—a critical factor in optimizing drug candidates.

From a synthetic chemistry perspective, the presence of both bromo and nitro groups allows for selective functionalization via cross-coupling reactions or nucleophilic substitutions. This flexibility aligns with the demand for customizable building blocks in medicinal chemistry. Notably, the aminomethyl side chain provides a handle for conjugation, enabling the development of targeted therapies—a trend gaining traction in precision medicine.

In agrochemical applications, 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine is investigated for its potential as a precursor to herbicidal or pesticidal agents. The difluoromethyl moiety’s electronegativity contributes to improved binding affinity in target organisms, addressing the need for eco-friendly crop protection solutions. This aligns with global sustainability goals, a frequently searched topic in scientific and industrial forums.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity—key concerns for researchers sourcing high-quality intermediates. Storage recommendations include protection from light and moisture, as the nitro and aminomethyl groups may exhibit sensitivity under harsh conditions. These practical insights are often sought after in online queries related to chemical handling best practices.

The commercial availability of CAS No. 1806997-71-6 has expanded due to its rising demand in high-throughput screening libraries. Suppliers frequently highlight its compatibility with parallel synthesis techniques, catering to pharmaceutical companies optimizing lead compounds. Discussions in forums like ResearchGate often emphasize its role in fragment-based drug design—a niche yet rapidly growing field.

Looking ahead, 6-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-nitropyridine is poised to contribute to advancements in bioconjugation and proteolysis-targeting chimeras (PROTACs). These areas dominate recent literature, reflecting broader interest in next-generation therapeutics. As synthetic methodologies evolve, this compound’s utility in catalyzed C-N coupling reactions may further solidify its importance in industrial and academic settings.